Cas no 1704417-22-0 (4-(3-Fluoro-4-hydroxyphenyl)but-3-en-2-one)

• Product name: 4-(3-Fluoro-4-hydroxyphenyl)but-3-en-2-one
• CAS No: 1704417-22-0
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 6510626
• PubChem ID: 107693737

4-(3-Fluoro-4-hydroxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• CHEMBL4533585
• SCHEMBL21986697
• 4-(3-fluoro-4-hydroxyphenyl)but-3-en-2-one
• EN300-1868588
• 1704417-22-0
• SCHEMBL21986702
• 4-(3-Fluoro-4-hydroxyphenyl)but-3-en-2-one

• Inchi： 1S/C10H9FO2/c1-7(12)2-3-8-4-5-10(13)9(11)6-8/h2-6,13H,1H3/b3-2+
• InChI Key： MUOAQAAHCPSAAQ-NSCUHMNNSA-N
• SMILES： FC1=C(C=CC(/C=C/C(C)=O)=C1)O

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives